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Compound of Interest

Ammonium niobate(V) oxalate
Compound Name:
hydrate

cat. No.: B8235707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
niobate(V) oxalate hydrate in various solvents. This information is critical for researchers and
professionals working with this compound in fields such as materials science, catalysis, and
drug development, where it serves as a key precursor for niobium-based materials.[1]

Core Technical Data

Ammonium niobate(V) oxalate hydrate is a white crystalline powder.[1] Its stability and
solubility are considered advantageous for its applications.[1]

Chemical Identity:

e Molecular Formula: CaHaNNbOs - xH20[1]

e Molecular Weight: 302.98 g/mol (anhydrous basis)[2]
« CAS Number: 168547-43-1[1]

Quantitative Solubility Data

The solubility of ammonium niobate(V) oxalate hydrate has been primarily characterized in
agueous solutions. A key patent provides quantitative data on its solubility in water at various
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temperatures. This data, originally presented in grams of niobium per liter of water, has been
converted to grams of ammonium niobate(V) oxalate hydrate per 100 mL of water for easier
practical use in a laboratory setting.

Note on Calculation: The following data was calculated based on the molecular weight of the
anhydrous form of ammonium niobate(V) oxalate hydrate (302.98 g/mol ) and the atomic
weight of niobium (92.906 g/mol ). The exact degree of hydration of the solid material can
influence the actual solubility.

Table 1: Solubility of Ammonium Niobate(V) Oxalate Hydrate in Water

Calculated Solubility (

Temperature (°C Solubilit Nb /L H20

P () v (g 20) g/100 mL H:0)
20 60 19.56
80 160 52.16

Data sourced from patent WO2006029493A1.[3] The patent states that the solubility can vary
from 60 to 160 grams of niobium per liter of water at temperatures ranging from 20 to 80 °C.[3]

Qualitative Solubility in Organic Solvents

While precise quantitative data for the solubility of ammonium niobate(V) oxalate hydrate in
organic solvents is not widely available in the reviewed literature, some qualitative observations
have been noted. The compound exhibits low solubility in several polar aprotic solvents.

Table 2: Qualitative Solubility in Selected Organic Solvents

Solvent Solvent Type Solubility
Acetonitrile (MeCN) Polar Aprotic Low
Ethyl Acetate (EtOAC) Polar Aprotic Low
Acetone Polar Aprotic Low
1,2-Dichloroethane (DCE) Polar Aprotic Low
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Experimental Protocols

While a specific, standardized protocol for determining the solubility of ammonium niobate(V)
oxalate hydrate was not found in the literature, a general methodology can be derived from
standard practices for solubility determination of inorganic compounds.

Generalized Protocol for Solubility Determination:
e Materials and Equipment:

o Ammonium niobate(V) oxalate hydrate

o Solvent of interest

o Analytical balance

o Temperature-controlled shaker or water bath

o Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE or nylon)

o Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or other suitable
analytical instrumentation for niobium quantification.

» Procedure (Isothermal Method): a. Prepare a series of vials with a known volume of the
chosen solvent. b. Add an excess amount of ammonium niobate(V) oxalate hydrate to
each vial to create a saturated solution. c. Place the vials in a temperature-controlled shaker
or water bath set to the desired temperature. d. Agitate the samples for a predetermined
period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. It is advisable to perform
preliminary experiments to determine the time required to reach equilibrium. e. After the
equilibration period, allow the samples to settle. f. Carefully withdraw a known volume of the
supernatant using a pipette, ensuring no solid particles are disturbed. g. Filter the withdrawn
aliquot through a syringe filter to remove any remaining solid particles. h. Dilute the filtered
solution to a known volume with an appropriate solvent. i. Analyze the concentration of
niobium in the diluted solution using a calibrated ICP-OES instrument. j. Calculate the
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solubility of ammonium niobate(V) oxalate hydrate in the solvent at the specified
temperature based on the niobium concentration.

Visualizations

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a chemical
compound such as ammonium niobate(V) oxalate hydrate.
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A logical workflow for determining the solubility of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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